Cas no 1006490-05-6 (3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carbaldehyde)

3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde featuring a cyclopropyl and ethyl-substituted pyrazole core. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active compounds and agrochemicals. The presence of both the aldehyde and pyrazole functionalities allows for diverse reactivity, enabling applications in condensation, cyclization, and nucleophilic addition reactions. The cyclopropyl group enhances steric and electronic properties, potentially improving metabolic stability in drug development. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial-scale applications requiring precise molecular frameworks.

3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carbaldehyde structure

1006490-05-6 structure

Product Name:3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carbaldehyde

CAS No:1006490-05-6

MF:C₉H₁₂N₂O

MW:164.204381942749

MDL:MFCD04970941

CID:1035085

PubChem ID:19621360

Update Time:2025-06-08

3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carbaldehyde
- AG-B-96758
- CTK7I0282
- MolPort-000-891-870
- SBB022443
- STK347018
- CS-0309069
- 3-cyclopropyl-1-ethylpyrazole-4-carbaldehyde
- EN300-155218
- 1H-Pyrazole-4-carboxaldehyde, 3-cyclopropyl-1-ethyl-
- SCHEMBL15310791
- 1006490-05-6
- SRBJGELFBYXQIZ-UHFFFAOYSA-N
- AKOS000302316
- DTXSID60599127
- MFCD04970941
- ethyl 3-cyclopropyl-1H-pyrazole-4-carbaldehyde
- 3-cyclopropyl-1-ethyl-pyrazole-4-carbaldehyde
- Z1198165065
- 3-cyclopropyl-1-ethyl-1h-pyrazole-4-carboxaldehyde
- DB-241031
- MDL： MFCD04970941
- Inchi： 1S/C9H12N2O/c1-2-11-5-8(6-12)9(10-11)7-3-4-7/h5-7H,2-4H2,1H3
- InChI Key： SRBJGELFBYXQIZ-UHFFFAOYSA-N
- SMILES： O=CC1=CN(CC)N=C1C1CC1

Computed Properties

Exact Mass: 164.094963011g/mol
Monoisotopic Mass: 164.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 34.9Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 284.0±28.0 °C at 760 mmHg
Flash Point: 125.6±24.0 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carbaldehyde Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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abcr	AB499476-100 mg	3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carbaldehyde	1006490-05-6		100MG	€478.10	2022-03-24
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